Cas no 5970-10-5 (3-(3-chlorophenyl)pyridine)

• Product Name: 3-(3-chlorophenyl)pyridine
• CAS No: 5970-10-5
• MF: C₁₁H₈ClN
• MW: 189.640921592712
• CID: 4056661
• PubChem ID: 14921465
• Update Time: 2025-04-23

3-(3-chlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(3-chlorophenyl)-
• 3-(3-CHLORO-PHENYL)-PYRIDINE
• 3-(3-chlorophenyl)pyridine
• SCHEMBL551225
• 5970-10-5
• DA-25270
• AKOS006291702
• 3-(3-chloro-phenyl)pyridine
• CRQZOMYXIFKGSG-UHFFFAOYSA-N

• MDL： MFCD08457025
• Inchi： 1S/C11H8ClN/c12-11-5-1-3-9(7-11)10-4-2-6-13-8-10/h1-8H
• InChI Key： CRQZOMYXIFKGSG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 189.0345270g/mol
• Monoisotopic Mass: 189.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(3-chlorophenyl)pyridine

Pyridine, 3-(3-chlorophenyl)- (CAS No. 5970-10-5)

Pyridine, 3-(3-chlorophenyl)-, also known by its CAS registry number 5970-10-5, is a significant organic compound with a wide range of applications in various fields of chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The presence of the chlorophenyl group at the third position of the pyridine ring imparts unique chemical properties, making it an essential intermediate in the synthesis of numerous pharmaceuticals, agrochemicals, and advanced materials.

The structure of Pyridine, 3-(3-chlorophenyl)- consists of a pyridine ring substituted with a chlorophenyl group at the meta position. This substitution pattern influences the compound's electronic properties and reactivity, making it highly versatile in chemical reactions. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting various diseases such as cancer and neurodegenerative disorders.

One of the most notable applications of Pyridine, 3-(3-chlorophenyl)- is in the field of medicinal chemistry. Researchers have utilized this compound to develop novel drug candidates with improved pharmacokinetic profiles and enhanced bioavailability. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in disease progression.

In addition to its role in drug development, Pyridine, 3-(3-chlorophenyl)- has found applications in materials science. It serves as a precursor for the synthesis of advanced polymers and functional materials with tailored properties. Recent advancements in polymer chemistry have leveraged this compound to create materials with enhanced thermal stability and mechanical strength, which are critical for high-performance applications in aerospace and electronics.

The synthesis of Pyridine, 3-(3-chlorophenyl)- involves several well-established chemical methodologies. One common approach is the Friedel-Crafts alkylation reaction, which allows for the selective substitution on the pyridine ring. Another method involves nucleophilic aromatic substitution under specific conditions to achieve high yields and purity.

Recent research has also explored the use of green chemistry principles for the synthesis of Pyridine, 3-(3-chlorophenyl)-. By employing environmentally friendly catalysts and solvent systems, chemists have developed more sustainable routes to this compound. These advancements not only reduce the environmental footprint but also enhance the scalability of production processes.

In conclusion, Pyridine, 3-(3-chlorophenyl)- (CAS No. 5970-10-5) stands as a critical building block in modern chemistry due to its unique properties and diverse applications. Its role as an intermediate in drug discovery and materials science continues to expand with ongoing research efforts aimed at optimizing its synthesis and exploring new functionalities.